Cas no 252951-47-6 (1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI))

1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI) structure
252951-47-6 structure
Product Name:1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI)
CAS No:252951-47-6
MF:C8H8N2
MW:132.162521362305
CID:246583
Update Time:2024-01-26

1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-[(1R,2R)-2-ethynylcyclopropyl]- (9CI)
    • 1H-Imidazole,5-[(1R,2R)-2-ethynylcyclopropyl]-
    • 1H-Imidazole, 5-[(1R,2R)-2-ethynylcyclopropyl]-
    • Inchi: 1S/C8H8N2/c1-2-6-3-7(6)8-4-9-5-10-8/h1,4-7H,3H2,(H,9,10)/t6-,7-/m1/s1
    • InChI Key: HFNJFQVCTKLBTE-RNFRBKRXSA-N
    • SMILES: C1NC([C@@H]2C[C@H]2C#C)=CN=1

Computed Properties

  • Exact Mass: 131.06101
  • Monoisotopic Mass: 132.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 316.7±31.0 °C(Predicted)
  • PSA: 25.78
  • pka: 14.68±0.10(Predicted)
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